Cas no 1806773-01-2 (5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride)
5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride
-
- Inchi: 1S/C6H3ClF2INO2S/c7-14(12,13)4-1-5(10)11-2-3(4)6(8)9/h1-2,6H
- InChI Key: BUTUYDIDGDVVCP-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C=N1)C(F)F)S(=O)(=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 295
- XLogP3: 2.2
- Topological Polar Surface Area: 55.4
5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029075238-250mg |
5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride |
1806773-01-2 | 97% | 250mg |
$494.40 | 2022-03-31 | |
| Alichem | A029075238-500mg |
5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride |
1806773-01-2 | 97% | 500mg |
$782.40 | 2022-03-31 | |
| Alichem | A029075238-1g |
5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride |
1806773-01-2 | 97% | 1g |
$1,475.10 | 2022-03-31 |
5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride
Introduction to 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride (CAS No. 1806773-01-2)
5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride, identified by the CAS number 1806773-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of both difluoromethyl and iodopyridine functional groups, along with the sulfonyl chloride moiety, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.
The difluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of drug candidates, making it highly sought after in medicinal chemistry. This group is often incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic properties. On the other hand, the iodopyridine moiety serves as a valuable handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are fundamental in constructing complex molecular architectures.
The sulfonyl chloride functional group is another critical aspect of this compound. Sulfonyl chlorides are well-known for their reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various substituents into the molecule. This reactivity makes 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride a valuable building block for synthesizing sulfonamides, which are a major class of pharmaceuticals with a broad spectrum of biological activities.
In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory disorders. The unique combination of functional groups in 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride positions it as a promising intermediate for the synthesis of novel drugs. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that interact with specific biological targets, thereby modulating disease pathways.
One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in cancerous cells. By leveraging the reactivity of the sulfonyl chloride group and the presence of the iodopyridine moiety, researchers have been able to develop potent kinase inhibitors that exhibit high selectivity and low toxicity. These inhibitors have shown promise in preclinical studies and are being explored for their potential as therapeutic agents.
Another area where 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride has found utility is in the development of antiviral drugs. The structural features of this compound allow for its incorporation into molecules that can inhibit viral replication by targeting essential viral enzymes or proteins. Recent advances in virology have highlighted the importance of developing broad-spectrum antiviral agents to combat emerging viral threats. The versatility of this compound makes it a valuable tool in such endeavors.
The agrochemical industry has also benefited from the use of 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride as an intermediate. Pyridine derivatives are commonly found in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The specific functional groups present in this compound enhance its efficacy as an agrochemical intermediate, contributing to the development of more effective crop protection agents.
The synthesis of 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine precursor, followed by halogenation and functionalization with the desired groups. The introduction of the difluoromethyl group can be achieved through various methods, including metal-catalyzed cross-coupling reactions or direct fluorination techniques. The subsequent iodination and sulfonylation steps further modify the molecule to yield the final product.
Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound. For instance, catalytic processes have been developed that minimize byproduct formation and reduce reaction times, making it more cost-effective for industrial applications. These improvements have opened up new possibilities for its use in large-scale drug synthesis and material science applications.
The chemical properties of 5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride make it an attractive candidate for further derivatization and application development. Its solubility characteristics, stability under various conditions, and reactivity profile all contribute to its versatility as an intermediate. Researchers continue to explore new synthetic routes and applications for this compound, driven by its potential benefits in pharmaceuticals and beyond.
In conclusion,5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride (CAS No. 1806773-01-2) is a multifunctional organic compound with significant potential in drug discovery and industrial applications. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities,this compound will likely remain at forefrontof innovationinthechemicalandpharmaceuticalindustries.
1806773-01-2 (5-(Difluoromethyl)-2-iodopyridine-4-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)